Cas no 1706447-64-4 (2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide)

• Product Name: 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide
• CAS No: 1706447-64-4
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 5152000
• Update Time: 2025-06-15

2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide

• Inchi： 1S/C10H11BrN2O/c11-7-1-2-9(12-6-7)5-10(14)13-8-3-4-8/h1-2,6,8H,3-5H2,(H,13,14)
• InChI Key： CMNOBPBOLRXHHT-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CC2)=O)=NC=C(Br)C=C1

Additional information on 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide

Professional Introduction to 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide (CAS No. 1706447-64-4)

2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide, with the CAS number 1706447-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position of the pyridine ring and a cyclopropyl group attached to the acetamide moiety, contribute to its unique chemical properties and biological interactions.

The significance of 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide lies in its potential as a lead compound for drug discovery. Pyridine derivatives have been extensively studied due to their role in modulating various biological pathways. The bromo substituent, in particular, enhances the electrophilicity of the pyridine ring, making it a valuable scaffold for further chemical modifications and derivatization. This property is particularly useful in medicinal chemistry, where such modifications can lead to the development of novel therapeutic agents with improved efficacy and selectivity.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can interact with biological targets such as enzymes and receptors. The cyclopropyl group in 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide adds another layer of complexity to its interactions, potentially influencing both binding affinity and metabolic stability. These structural elements make this compound an attractive candidate for further investigation in drug development pipelines.

One of the most compelling aspects of 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide is its potential application in the treatment of various diseases. Current research indicates that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The bromo-pyridine moiety has been shown to interact with bacterial enzymes, disrupting essential metabolic pathways. Similarly, the cyclopropyl group may enhance binding interactions with specific protein targets, leading to potent therapeutic effects.

The synthesis of 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step at the 5-position of the pyridine ring is particularly critical, as it determines the electrophilic nature of the molecule. Subsequent functionalization with the cyclopropyl group via amide bond formation further refines its structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the presence of both bromo and cyclopropyl groups may influence its metabolic pathways, potentially leading to unique pharmacokinetic profiles compared to other pyridine derivatives.

In conclusion, 2-(5-Bromo-pyridin-2-yl)-N-cyclopropyl-acetamide (CAS No. 1706447-64-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play a significant role in addressing unmet medical needs.